Cas no 1806520-42-2 (4-Ethoxy-2-hydroxyphenylhydrazine)

• Product Name: 4-Ethoxy-2-hydroxyphenylhydrazine
• CAS No: 1806520-42-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4934620
• Update Time: 2025-06-13

4-Ethoxy-2-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-hydroxyphenylhydrazine

• Inchi： 1S/C8H12N2O2/c1-2-12-6-3-4-7(10-9)8(11)5-6/h3-5,10-11H,2,9H2,1H3
• InChI Key： MKCZGENJWDIXTE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5

Additional information on 4-Ethoxy-2-hydroxyphenylhydrazine

Chemical Profile of 4-Ethoxy-2-hydroxyphenylhydrazine (CAS No. 1806520-42-2)

4-Ethoxy-2-hydroxyphenylhydrazine, identified by its Chemical Abstracts Service (CAS) number 1806520-42-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the phenylhydrazine class, characterized by the presence of both hydroxyl and ethoxy functional groups on a benzene ring, adjacent to a hydrazine moiety. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The ethoxy group at the para position relative to the hydroxyl group influences the electronic distribution and reactivity of the molecule, while the hydroxy group contributes to hydrogen bonding capabilities and potential interactions with biological targets. These features are particularly relevant in medicinal chemistry, where precise molecular interactions are critical for drug design and development. The hydrazine functionality, located at the ortho position to the hydroxyl group, is known for its reactivity in forming Schiff bases and other heterocyclic compounds, which are prevalent in many therapeutic agents.

Recent advancements in drug discovery have highlighted the significance of phenylhydrazine derivatives in developing novel therapeutics. For instance, studies have demonstrated that modifications of the phenylhydrazine scaffold can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. In particular, derivatives with hydroxyl and ethoxy substituents have shown promise in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. The compound 4-Ethoxy-2-hydroxyphenylhydrazine (CAS No. 1806520-42-2) is being explored as a potential precursor in synthesizing such innovative molecules.

The synthesis of 4-Ethoxy-2-hydroxyphenylhydrazine typically involves multi-step organic transformations, starting from readily available aromatic precursors. One common synthetic route includes the reaction of 2-hydroxy-4-ethoxybenzaldehyde with hydrazine hydrate under controlled conditions. This process leverages the condensation reaction between aldehydes and hydrazines to form phenylhydrazine derivatives, which are then further functionalized if necessary. The choice of solvents and reaction conditions is critical to ensure high yield and purity, as well as minimizing side reactions that could compromise the integrity of the final product.

In terms of applications, 4-Ethoxy-2-hydroxyphenylhydrazine (CAS No. 1806520-42-2) serves as a versatile building block in pharmaceutical research. Its structural features allow for modifications that can fine-tune its pharmacological properties, enabling researchers to tailor it for specific therapeutic applications. For example, introducing additional functional groups or altering substitution patterns can lead to compounds with improved solubility, bioavailability, or metabolic stability. Such modifications are essential for advancing drug candidates through preclinical and clinical development pipelines.

Current research is also exploring the role of phenylhydrazine derivatives in addressing neurological disorders. Studies suggest that certain phenylhydrazines may interact with neurotransmitter systems, potentially offering benefits in managing conditions such as neurodegeneration or cognitive dysfunction. The unique combination of hydroxyl and ethoxy groups in 4-Ethoxy-2-hydroxyphenylhydrazine makes it a compelling candidate for investigating these interactions further. By understanding how this compound interacts with biological systems at a molecular level, scientists can identify new therapeutic opportunities and develop more effective treatments.

The chemical properties of 4-Ethoxy-2-hydroxyphenylhydrazine also make it useful in analytical chemistry and material science. Its ability to participate in various types of chemical reactions allows it to be used as a probe molecule in studying reaction mechanisms or as a component in designing novel materials with specific properties. For instance, its capacity to form coordination complexes with metal ions could be exploited in developing catalysts or sensors with enhanced performance.

In conclusion, 4-Ethoxy-2-hydroxyphenylhydrazine (CAS No. 1806520-42-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for phenylhydrazine derivatives, compounds like this one will remain at the forefront of innovation in drug discovery and material science.